Cas no 62870-70-6 (Dihydroeremofrullanolide)

Dihydroeremofrullanolide structure
Dihydroeremofrullanolide structure
Product name:Dihydroeremofrullanolide
CAS No:62870-70-6
MF:C15H22O2
MW:234.333984851837
CID:2675155

Dihydroeremofrullanolide Chemical and Physical Properties

Names and Identifiers

    • (3S)-3aβ,4,4a,5,6,7,8,9aβ-Octahydro-3β,4aβ,5β-trimethylnaphtho[2,3-b]furan-2(3H)-one
    • Dihydroeremofrullanolide
    • Inchi: 1S/C15H22O2/c1-9-5-4-6-11-7-13-12(8-15(9,11)3)10(2)14(16)17-13/h7,9-10,12-13H,4-6,8H2,1-3H3/t9-,10-,12-,13-,15+/m0/s1
    • InChI Key: RQEWSAVTNKKKGY-KVUDVHCYSA-N
    • SMILES: O1C([C@@H](C)[C@H]2[C@@H]1C=C1CCC[C@H](C)[C@@]1(C)C2)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 0
  • Complexity: 384
  • Topological Polar Surface Area: 26.3
  • XLogP3: 3.785

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